N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-4-yl]methanesulfonamide

• IUPAC Name: N-methyl-N-[1-(7-methylpurin-6-yl)piperidin-4-yl]methanesulfonamide
• InChI: InChI=1S/C13H20N6O2S/c1-17-9-16-12-11(17)13(15-8-14-12)19-6-4-10(5-7-19)18(2)22(3,20)21/h8-10H,4-7H2,1-3H3
• InChI Key: MFBMMWHOTQESCT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C(=NC=N2)N3CCC(CC3)N(C)S(=O)(=O)C
• Molecular Formula: C13H20N6O2S
• Molecular Weight: 324.40 g/mol

Description

N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-4-yl]methanesulfonamide, also known as N-methyl-N-(1-methyl-7-purin-6-yl)piperidin-4-ylmethanesulfonamide or N-methyl-N-methyl-7-purin-6-yl-piperidin-4-ylmethanesulfonamide, is a synthetic compound that has recently been studied for its potential therapeutic applications. It is an analog of the purine nucleoside adenosine and has been used in a variety of scientific research studies. This compound has been studied for its effects on biochemical and physiological processes, and its potential therapeutic applications.

Scientific Research Applications

N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-4-yl]methanesulfonamide[1-(7-methyl-7H-purin-6-yl)piperidin-4-yl]methanesulfonamide has been studied for its potential therapeutic applications. This compound has been investigated for its ability to modulate the activity of adenosine receptors and to induce the production of nitric oxide. In addition, this compound has been studied for its potential anti-inflammatory, anti-cancer, and neuroprotective effects. This compound has also been studied for its potential use as a therapeutic agent in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

Target of Action

The primary target of N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-4-yl]methanesulfonamide is Protein Kinase B (PKB or Akt) . PKB is a key downstream component in the phosphatidylinositol-3 kinase (PI3K) signaling pathway . It plays an important role in intracellular signaling pathways regulating growth and survival .

Mode of Action

N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-4-yl]methanesulfonamide interacts with its target, PKB, in an ATP-competitive manner . It inhibits PKB with nanomolar potency and up to 150-fold selectivity over the closely related kinase PKA .

Biochemical Pathways

The compound affects the PI3K-PKB signaling pathway . The binding of extracellular growth factors to tyrosine receptor kinases at the cell surface leads to activation of PI3K, which in turn produces phosphatidylinositol-3,4,5 triphosphate (PI(3,4,5)P3) anchored to the inner side of the plasma membrane . The binding of PKB to PI-3,4,5-P3 promotes activation of the kinase by phosphorylation on Ser473 and Thr308 . Activated PKB signals through phosphorylation of several enzyme or transcription factor substrates, including GSK3β, FKHRL1, BAD, and mTOR, to promote proliferation, protein translation, progression through the cell cycle, and antiapoptotic survival .

Pharmacokinetics

Variation of the linker group between the piperidine and the lipophilic substituent identified 4-amino-1-(7h-pyrrolo[2,3-d]-pyrimidin-4-yl)piperidine-4-carboxamides as potent and orally bioavailable inhibitors of pkb .

Result of Action

The compound modulates biomarkers of signaling through PKB in vivo and strongly inhibits the growth of human tumor xenografts in nude mice at well-tolerated doses . This suggests that it has potential as an antitumor agent.

Action Environment

For instance, the compound should be stored in an inert atmosphere at room temperature .

Advantages and Limitations for Lab Experiments

The advantages of using N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-4-yl]methanesulfonamide[1-(7-methyl-7H-purin-6-yl)piperidin-4-yl]methanesulfonamide in laboratory experiments include its relatively low cost and availability, its ability to modulate adenosine receptor activity, and its potential therapeutic effects. The main limitation of using this compound in laboratory experiments is that its mechanism of action is not fully understood.

Future Directions

Future research on N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-4-yl]methanesulfonamide[1-(7-methyl-7H-purin-6-yl)piperidin-4-yl]methanesulfonamide should focus on elucidating its mechanism of action, investigating its potential therapeutic applications, and exploring its potential effects on other biochemical and physiological processes. In addition, further research should be conducted to determine the optimal dosage and route of administration for this compound. Finally, further research should be conducted to determine the safety and efficacy of this compound in clinical trials.

Synthesis Methods

N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-4-yl]methanesulfonamide[1-(7-methyl-7H-purin-6-yl)piperidin-4-yl]methanesulfonamide can be synthesized from commercially available starting materials. The synthesis of this compound involves a series of steps, including the reaction of 7-methyl-7H-purin-6-amine with methylchloroformate, followed by the addition of piperidine, and finally the reaction with methanesulfonic acid. The synthesis of this compound has been well documented in the literature and is relatively straightforward.